Cas no 2157093-33-7 (3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol)

• Product Name: 3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol
• CAS No: 2157093-33-7
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 6378513
• PubChem ID: 165661083
• Update Time: 2025-10-25

3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol
• 3-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-3-ol
• 2157093-33-7
• EN300-1728194

• Inchi： 1S/C12H18N2OS/c15-12(4-1-5-13-8-12)6-10-7-16-11(14-10)9-2-3-9/h7,9,13,15H,1-6,8H2
• InChI Key： WVYYPEFFRORZMC-UHFFFAOYSA-N
• SMILES： S1C=C(CC2(CNCCC2)O)N=C1C1CC1

Computed Properties

• Exact Mass: 238.11398438g/mol
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.4Ų

Additional information on 3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol

Introduction to 3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol (CAS No. 2157093-33-7) in Modern Chemical and Pharmaceutical Research

3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol (CAS No. 2157093-33-7) is a novel heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural features and promising biological activities. This compound belongs to the piperidine class of molecules, which is well-documented for its role in drug discovery and development. The presence of a cyclopropyl group and a thiazole ring in its molecular structure contributes to its distinct chemical properties and potential therapeutic applications.

The thiazole moiety is particularly noteworthy, as it is a core structural component in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The cyclopropyl group, on the other hand, introduces steric hindrance that can influence the compound's interactions with biological targets, making it a valuable scaffold for medicinal chemistry modifications.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives due to their favorable pharmacokinetic profiles and high affinity for various biological receptors. The compound 3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol has been studied for its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These systems are implicated in a wide range of neurological disorders, making this compound a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater accuracy. Studies have shown that the hydroxyl group at the 3-position of the piperidine ring enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the cyclopropyl-thiazole-piperidine core structure exhibits favorable interactions with enzymes and receptors involved in metabolic pathways relevant to inflammation and pain management.

The synthesis of 3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group necessitates specialized synthetic techniques to maintain its stability during transformations. Researchers have employed transition metal-catalyzed reactions and directed ortho-metalation strategies to construct the desired framework efficiently.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have demonstrated that derivatives of thiazole-piperidine hybrids exhibit significant anti-inflammatory and analgesic properties. The structural motifs present in 3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol suggest that it may interfere with key signaling pathways involved in chronic pain syndromes and neurodegenerative diseases.

The role of sulfur-containing heterocycles, such as thiazole, in medicinal chemistry cannot be overstated. These compounds often exhibit enhanced bioactivity due to their ability to form stable hydrogen bonds and coordinate with metal ions. The cyclopropyl group, while smaller than other cyclic alkanes, introduces unique conformational constraints that can fine-tune the compound's binding properties.

In conclusion, 3-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-3-ol (CAS No. 2157093-33-7) represents a significant advancement in the design of bioactive molecules with therapeutic potential. Its unique structural composition and demonstrated biological activities make it an attractive candidate for further preclinical and clinical investigations. As research continues to uncover new applications for this class of compounds, it is likely that derivatives will emerge as valuable tools in addressing some of today's most pressing medical challenges.